Cas no 108711-21-3 (2,3-dimethoxy-6-nitrobenzonitrile)

2,3-dimethoxy-6-nitrobenzonitrile structure
108711-21-3 structure
Product Name:2,3-dimethoxy-6-nitrobenzonitrile
CAS No:108711-21-3
MF:C9H8N2O4
MW:208.170822143555
CID:1190153
PubChem ID:12028174
Update Time:2025-04-20

2,3-dimethoxy-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-6-nitrobenzonitrile
    • 2-nitro-5,6-dimethoxybenzonitrile
    • 2,3-dimethoxy-6-nitro-benzonitrile
    • CTK0G2650
    • Benzonitrile, 2,3-dimethoxy-6-nitro-
    • ACMC-20mbqb
    • 5,6-dimethoxy-2-nitrobenzonitrile
    • SureCN8809112
    • 2-nitro-5,6-dimethoxybenzonitrile; 2,3-dimethoxy-6-nitro-benzonitrile; CTK0G2650; Benzonitrile, 2,3-dimethoxy-6-nitro-; ACMC-20mbqb; 5,6-dimethoxy-2-nitrobenzonitrile; SureCN8809112;
    • SCHEMBL8809112
    • DTXSID00476069
    • 108711-21-3
    • CKMXQEAZZSQTIL-UHFFFAOYSA-N
    • Inchi: 1S/C9H8N2O4/c1-14-8-4-3-7(11(12)13)6(5-10)9(8)15-2/h3-4H,1-2H3
    • InChI Key: CKMXQEAZZSQTIL-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C#N)=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.04844
  • Monoisotopic Mass: 208.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 85.39
  • LogP: 2.00688
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